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Compound of Interest

Compound Name: Basic lead carbonate

Cat. No.: B072859 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Basic lead carbonate, with the chemical formula 2PbCO₃·Pb(OH)₂, has historically been

utilized in various industrial applications. While its use as a pigment is well-documented, its role

as a catalyst in organic synthesis is less comprehensively benchmarked against modern

catalytic systems. This guide provides an objective comparison of the catalytic performance of

basic lead carbonate with alternative catalysts in key chemical transformations, supported by

available experimental data.

Catalytic Applications Overview
Basic lead carbonate has been cited as a catalyst in two primary areas: the polymerization of

formaldehyde and the curing of thermosetting silicone resins. This guide will focus on

evaluating its performance in these applications relative to more conventional catalysts.

Polymerization of Formaldehyde
The production of polyoxymethylene from formaldehyde is a critical industrial process. The

efficiency of this polymerization is highly dependent on the catalyst employed. While basic
lead carbonate has been mentioned in this context, modern processes predominantly utilize

silver-based or metal oxide catalysts.
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Comparative Performance of Catalysts in Formaldehyde
Polymerization
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>99[1][2][4] 92 - 95[4] 250 - 500[5]
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Note: Quantitative performance data for basic lead carbonate in formaldehyde polymerization

is not readily available in the reviewed literature, preventing a direct comparison. The data for

silver and iron-molybdenum oxide catalysts are provided as benchmarks.

Experimental Protocol: Formaldehyde Polymerization
(General)
A typical industrial process for formaldehyde polymerization involves the catalytic oxidation of

methanol. The following is a generalized workflow:

Feed Preparation: A mixture of methanol and air (and in some processes, water) is prepared.

Vaporization: The liquid feed is vaporized.

Catalytic Conversion: The vaporized feed is passed through a reactor containing the catalyst

bed at a specific temperature and pressure.

Quenching: The product gas stream is rapidly cooled to prevent decomposition of the

formaldehyde.
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Absorption: The formaldehyde gas is absorbed in water to produce an aqueous

formaldehyde solution (formalin).

Distillation (for some processes): The formalin solution is distilled to achieve the desired

concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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